Cas no 1004193-00-3 (1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid)

1-(2,6-Dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid is a chemically synthesized intermediate featuring a pyrazole core substituted with a dichlorophenoxy methyl group and a carboxylic acid functionality. This compound is of interest in agrochemical and pharmaceutical research due to its structural versatility, enabling further derivatization for active ingredient development. The presence of the dichlorophenoxy moiety enhances lipophilicity, potentially improving bioavailability, while the carboxylic acid group allows for easy modification into esters, amides, or salts. Its well-defined molecular structure ensures consistent reactivity, making it suitable for precision applications in synthesis. The compound’s stability under standard conditions facilitates handling and storage, supporting its utility in industrial and laboratory settings.

1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid structure

1004193-00-3 structure

Product Name:1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid

CAS No:1004193-00-3

MF:C₁₁H₈Cl₂N₂O₃

MW:287.09882068634

MDL:MFCD04967887

CID:3058377

PubChem ID:7017297

Update Time:2025-05-27

1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(2,6-Dichloro-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
- AKOS B016829
- ART-CHEM-BB B016829
- 1-(2,6-DICHLORO-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
- 1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid
- EQB19300
- 1004193-00-3
- 1-[(2,6-dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
- CHEMBL3445151
- STK313122
- EN300-83674
- MFCD04967887
- 1-((2,6-Dichlorophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
- 1-(2,6-dichlorophenoxymethyl)-1H-pyrazole-3-carboxylic acid
- 1-((2,6-Dichlorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
- CS-0268632
- BBL039185
- 1-(2,6-DICHLOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
- AKOS000306471
- 1-[(2,6-dichlorophenoxy)methyl]pyrazole-3-carboxylic Acid
- MDL： MFCD04967887
- Inchi： 1S/C11H8Cl2N2O3/c12-7-2-1-3-8(13)10(7)18-6-15-5-4-9(14-15)11(16)17/h1-5H,6H2,(H,16,17)
- InChI Key： AKLRTVPIUOCIJB-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1OCN1C=CC(C(=O)O)=N1)Cl

Computed Properties

Exact Mass: 285.991197g/mol
Monoisotopic Mass: 285.991197g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 287.1g/mol
XLogP3: 3
Topological Polar Surface Area: 64.4Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 491.1±40.0 °C at 760 mmHg
Flash Point: 250.8±27.3 °C
Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2,6-dichlorophenoxy)methyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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abcr	AB498904-100 mg	1-[(2,6-Dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid	1004193-00-3		100MG	€231.60	2022-03-01
abcr	AB498904-250 mg	1-[(2,6-Dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid	1004193-00-3		250MG	€275.80	2022-03-01
abcr	AB498904-500 mg	1-[(2,6-Dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid	1004193-00-3		500MG	€409.30	2022-03-01
abcr	AB498904-1 g	1-[(2,6-Dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid	1004193-00-3		1g	€486.60	2022-03-01
abcr	AB498904-5 g	1-[(2,6-Dichlorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid	1004193-00-3		5g	€1,185.30	2022-03-01
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Fluorochem	027956-250mg	1-(2,6-Dichloro-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid	1004193-00-3		250mg	￡182.00	2022-03-01
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